4-((1-(2-chlorobenzoyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one

• IUPAC Name: 4-[1-(2-chlorobenzoyl)piperidin-4-yl]oxy-6-methylpyran-2-one
• InChI: InChI=1S/C18H18ClNO4/c1-12-10-14(11-17(21)23-12)24-13-6-8-20(9-7-13)18(22)15-4-2-3-5-16(15)19/h2-5,10-11,13H,6-9H2,1H3
• InChI Key: UQEXPJNFEDMMQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CCN(CC2)C(=O)C3=CC=CC=C3Cl
• Molecular Formula: C18H18ClNO4
• Molecular Weight: 347.8 g/mol

Description

4-((1-(2-chlorobenzoyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one, also known as C16H17ClN2O4, is a chemical compound that has been widely studied in the field of medicinal chemistry. This compound has been found to have potential applications in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

• Anticancer Activity : Compounds related to 4H-Pyran derivatives, synthesized through methods involving piperidine, have shown potential in anticancer activities. A study by Hadiyal et al. (2020) discussed the microwave-assisted synthesis of polysubstituted 4H-Pyran derivatives and their evaluation against different human cancer cell lines.

• Synthesis Techniques : Research by Sil et al. (2004) illustrated a method for synthesizing derivatives through ring contraction of 2H-pyran-2-ones, highlighting the compound's role in complex chemical syntheses.

• Anticonvulsant Properties : A study by Aytemir & Çalış (2010) synthesized new derivatives of 4H-pyran-4-ones with potential anticonvulsant properties, again utilizing piperidine in the synthesis process.

• Pharmacokinetic Modeling : Research by Obach et al. (2018) focused on the metabolites of a compound structurally similar to 4H-pyran-2-one, providing insights into drug metabolism and pharmacokinetics.

• Calcium Channel Antagonist Activity : A study by Shahrisa et al. (2011) synthesized new dihydropyridines derived from 2H-pyran-2-one and assessed their calcium channel blocking activity.